
L-Idose-13C-1 stable isotope drug development

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: L-Idose-13C-1

Cat. No.: S12876312
Get Quote

Chemical Profile and Primary Applications

L-Idose-¹³C-1 is a carbon-13 isotopically labeled form of the rare sugar L-Idose. Its basic characteristics and

primary research applications are summarized in the table below.

Property Description

Molecular Formula C₅¹³CH₁₂O₆ [1] [2]

Molecular Weight 181.15 g/mol [1] [2]

IUPAC Name (2R,3S,4R,5S)-2,3,4,5,6-pentahydroxy(3-¹³C)hexanal [3]

Application Description

Biochemical Tracer Tracks substrate incorporation and metabolic flux in biochemical pathways [1]
[2].

Internal Standard Used for highly accurate quantitative analysis in NMR, GC-MS, and LC-MS [1]
[2].

Aldose Reductase
Studies

Serves as a superior model substrate for glucose in kinetic and inhibition
studies of aldose reductase [4].
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Application Note: Measuring Aldose Reductase Activity

Aldose reductase (AR) is a key enzyme in the polyol pathway, and its overactivity is linked to diabetic

complications. While D-glucose is its physiological substrate, it is kinetically poor for in vitro assays due to

its low concentration of the reactive free aldehyde form in solution [4].

L-Idose is structurally very similar to D-glucose but possesses a key advantage: its free aldehyde form is

present in solution at a concentration approximately 60-80 times higher than that of glucose. This makes it a

much more practical and efficient substrate for measuring AR activity in experimental settings [4].

Using L-Idose-¹³C-1 as a tracer in these assays can provide detailed insights into the enzyme's kinetics and

the effectiveness of inhibitory compounds. The conceptual workflow for this application is outlined below.
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Detailed Experimental Protocol

This protocol outlines the use of L-Idose-¹³C-1 for in vitro inhibition studies of aldose reductase, based on

methodologies adapted from research literature [4].

1. Reagents and Equipment
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Enzyme Source: Purified recombinant human aldose reductase (hAKR1B1) or tissue extract (e.g.,

bovine lens).
Buffers: Potassium phosphate buffer (e.g., 0.1 M, pH 7.4).

Substrate: L-Idose-¹³C-1 (e.g., 0.16 M aqueous solution) [2].
Cofactor: NADPH (e.g., 0.16 mM in buffer).

Test Compounds: Inhibitors dissolved in an appropriate solvent like DMSO.
Equipment: UV-Vis spectrophotometer or a plate reader, NMR spectrometer, or LC-MS/GC-MS

system.

2. Procedure 1. Prepare Reaction Mixtures: In a cuvette or microplate well, add: * Potassium phosphate

buffer (to a final volume of 1 mL). * NADPH solution (final concentration ~0.1-0.2 mM). * The test

inhibitor at various concentrations. * Purified aldose reductase (e.g., 10 mU per assay). 2. Initiate Reaction:

Start the enzymatic reaction by adding L-Idose-¹³C-1 to a final concentration near its Kₘ (e.g., 0.8 mM) [4].

3. Monitor Reaction: Immediately measure the decrease in absorbance at 340 nm (associated with NADPH

oxidation) for 5-10 minutes. 4. Analyze Labeled Product (Optional): For tracer studies, stop the reaction at

timed intervals and analyze the mixture via NMR or LC-MS to quantify the formation of ¹³C-labeled

sorbitol.

3. Data Analysis

Calculate the reaction velocity (V) based on the slope of NADPH consumption.

Plot V versus inhibitor concentration to determine the IC₅₀ value.
For kinetic studies, perform the assay with varying concentrations of L-Idose-¹³C-1 to determine Kₘ

and Vₘₐₓ.

Key Considerations for Use

When working with stable isotopes like L-Idose-¹³C-1, keep the following points in mind:

Safety: Stable isotopes are not radioactive and are generally safe for research use. However, the
general toxicity of the parent compound still applies, and standard laboratory safety procedures

should be followed [5].
Analytical Instrumentation: The choice of detection method (NMR, GC-MS, LC-MS) depends on

the required sensitivity, specificity, and whether the goal is precise quantification or tracing metabolic
fate [1] [5].

Handling and Storage: Store the product under the recommended conditions provided in the
Certificate of Analysis, typically at room temperature or as specified by the supplier [1].
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Information Limitations and Further Research

The available search results have the following limitations regarding your request:

Lack of Detailed Quantitative Data: Specific numerical data on kinetic parameters (Kₘ, Vₘₐₓ for AR

with L-Idose), exact IC₅₀ values for inhibitors, or detailed mass spectrometry transition parameters are
not provided in the searched literature.

No Explicit Signaling Pathways: The information does not describe specific signaling pathways that
would be suitable for a diagram, as the primary application discussed is in enzyme kinetics.

Synthesis Information is Complex: While some search results detail multi-step synthetic
approaches to L-idose [6] [3], they are complex and not tailored for the simple preparation of the

labeled compound in a standard lab.

To obtain the missing detailed protocols and quantitative data, I suggest you:

Consult specialized analytical chemistry journals and pharmacological method papers.

Review the official product documentation and analytical certificates from commercial suppliers of L-
Idose-¹³C-1.

Search for specific application notes from manufacturers of NMR and Mass Spectrometry equipment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [L-Idose-13C-1 stable isotope drug development]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12876312#l-idose-13c-1-

stable-isotope-drug-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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